Cas no 6095-42-7 (Trihexyl phosphite)

• Product Name: Trihexyl phosphite
• CAS No: 6095-42-7
• MF: C₁₈H₃₉O₃P
• MW: 334.474227190018
• CID: 511128
• PubChem ID: 87575355
• Update Time: 2025-11-02

Trihexyl phosphite Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,trihexyl ester
• Trihexyl Phosphite
• Phosphorous Acid Trihexyl Ester
• Phosphorous acid, trihexyl ester
• Hexyl phosphite ((C6H13O)3P)
• Phosphorous acid tri-n-hexyl ester
• Hexyl phosphite, (C6H13O)3P
• NSC5638
• Tris(hexyloxy)phosphine
• 6498AF
• P1260
• EINECS 228-045-3
• DTXCID4042917
• AI3-23073
• SCHEMBL258480
• DTXSID6064111
• NSC 5638
• DSKYTPNZLCVELA-UHFFFAOYSA-N
• DB-234125
• 89EMA7PV5N
• D92095
• UNII-89EMA7PV5N
• NSC-5638
• 6095-42-7
• MFCD00015282
• NS00045527
• Trihexyl phosphite

• MDL： MFCD00015282
• Inchi： 1S/C18H39O3P/c1-4-7-10-13-16-19-22(20-17-14-11-8-5-2)21-18-15-12-9-6-3/h4-18H2,1-3H3
• InChI Key： DSKYTPNZLCVELA-UHFFFAOYSA-N
• SMILES： P(OCCCCCC)(OCCCCCC)OCCCCCC

Computed Properties

• Exact Mass: 334.26400
• Monoisotopic Mass: 334.26368210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.1
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.90
• Boiling Point: 158°C/2mmHg(lit.)
• Refractive Index: 1.4410-1.4440
• PSA: 41.28000
• LogP: 7.00400
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites

Additional information on Trihexyl phosphite

Trihexyl Phosphite (CAS No. 6095-42-7): Properties, Applications, and Market Insights

Trihexyl phosphite (CAS No. 6095-42-7) is an organophosphorus compound widely used as a stabilizer and antioxidant in various industrial applications. Its chemical formula is C₁₈H₃₉O₃P, and it is known for its ability to prevent degradation in polymers and other materials. The growing demand for high-performance additives in the plastics and rubber industries has increased interest in trihexyl phosphite applications.

One of the key properties of trihexyl phosphite is its excellent thermal stability, making it ideal for use in high-temperature environments. This characteristic is particularly valuable in the production of polyolefins and synthetic rubbers, where oxidative degradation can significantly reduce product lifespan. Recent studies have also explored its potential as a lubricant additive, further expanding its industrial relevance.

In the context of sustainable chemistry, trihexyl phosphite has gained attention due to its role in improving the longevity of recyclable materials. As manufacturers seek eco-friendly stabilizers, this compound offers a balance between performance and environmental considerations. Researchers are investigating its compatibility with biodegradable polymers, aligning with global trends toward green chemistry solutions.

The synthesis of trihexyl phosphite typically involves the reaction of phosphorus trichloride with hexanol under controlled conditions. This process yields a clear, colorless liquid with a mild odor, which is soluble in most organic solvents but insoluble in water. Its hydrolytic stability is moderate, requiring proper storage conditions to maintain efficacy.

From a market perspective, the demand for trihexyl phosphite is driven by the expanding polymer industry, particularly in Asia-Pacific regions. Industry reports highlight its use in PVC stabilization and as a co-stabilizer in combination with other organophosphorus compounds. The compound's ability to act as a secondary antioxidant makes it valuable in complex stabilization systems.

Recent innovations have focused on optimizing trihexyl phosphite formulations for specific applications. For instance, in wire and cable insulation materials, it helps maintain electrical properties while preventing thermal degradation. Similarly, in adhesive formulations, it contributes to product stability during processing and end-use.

Quality control measures for trihexyl phosphite typically include testing for parameters such as purity, acid value, and refractive index. Manufacturers often provide technical data sheets detailing these specifications to ensure proper industrial application. The compound's regulatory status varies by region, with most jurisdictions classifying it as a non-hazardous chemical when handled properly.

Looking ahead, research continues to explore novel applications for trihexyl phosphite, including potential uses in advanced material science. Some studies investigate its role in nanocomposite stabilization, while others examine its behavior in high-performance coatings. These developments suggest a promising future for this versatile chemical in various technological fields.

For professionals seeking trihexyl phosphite suppliers, it's important to consider factors such as product consistency, technical support, and compliance with international standards. Many manufacturers now offer customized phosphite solutions tailored to specific industrial requirements, reflecting the compound's growing specialization in the market.

In conclusion, trihexyl phosphite (CAS No. 6095-42-7) remains an important additive in multiple industries due to its unique stabilizing properties. As material science advances and sustainability concerns grow, its applications continue to evolve, making it a subject of ongoing research and commercial interest in the field of specialty chemicals.